Cas no 2044280-36-4 (Carbamic acid, N-[1-(3-bromophenyl)-3-azetidinyl]-, 1,1-dimethylethyl ester)

Carbamic acid, N-[1-(3-bromophenyl)-3-azetidinyl]-, 1,1-dimethylethyl ester structure
2044280-36-4 structure
Product Name:Carbamic acid, N-[1-(3-bromophenyl)-3-azetidinyl]-, 1,1-dimethylethyl ester
CAS No:2044280-36-4
MF:C14H19BrN2O2
MW:327.216862916946
CID:5548165
Update Time:2025-07-19

Carbamic acid, N-[1-(3-bromophenyl)-3-azetidinyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid, N-[1-(3-bromophenyl)-3-azetidinyl]-, 1,1-dimethylethyl ester
    • Inchi: 1S/C14H19BrN2O2/c1-14(2,3)19-13(18)16-11-8-17(9-11)12-6-4-5-10(15)7-12/h4-7,11H,8-9H2,1-3H3,(H,16,18)
    • InChI Key: SOFYLEYWTMQOQI-UHFFFAOYSA-N
    • SMILES: C(OC(C)(C)C)(=O)NC1CN(C2=CC=CC(Br)=C2)C1

Carbamic acid, N-[1-(3-bromophenyl)-3-azetidinyl]-, 1,1-dimethylethyl ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-37382970-0.05g
tert-butyl N-[1-(3-bromophenyl)azetidin-3-yl]carbamate
2044280-36-4
0.05g
$912.0 2023-07-04
Enamine
EN300-37382970-0.1g
tert-butyl N-[1-(3-bromophenyl)azetidin-3-yl]carbamate
2044280-36-4
0.1g
$956.0 2023-07-04
Enamine
EN300-37382970-0.25g
tert-butyl N-[1-(3-bromophenyl)azetidin-3-yl]carbamate
2044280-36-4
0.25g
$999.0 2023-07-04
Enamine
EN300-37382970-0.5g
tert-butyl N-[1-(3-bromophenyl)azetidin-3-yl]carbamate
2044280-36-4
0.5g
$1043.0 2023-07-04
Enamine
EN300-37382970-1.0g
tert-butyl N-[1-(3-bromophenyl)azetidin-3-yl]carbamate
2044280-36-4
1.0g
$1086.0 2023-07-04
Enamine
EN300-37382970-2.5g
tert-butyl N-[1-(3-bromophenyl)azetidin-3-yl]carbamate
2044280-36-4
2.5g
$2127.0 2023-07-04
Enamine
EN300-37382970-5.0g
tert-butyl N-[1-(3-bromophenyl)azetidin-3-yl]carbamate
2044280-36-4
5.0g
$3147.0 2023-07-04
Enamine
EN300-37382970-10.0g
tert-butyl N-[1-(3-bromophenyl)azetidin-3-yl]carbamate
2044280-36-4
10.0g
$4667.0 2023-07-04

Additional information on Carbamic acid, N-[1-(3-bromophenyl)-3-azetidinyl]-, 1,1-dimethylethyl ester

Research Brief on Carbamic acid, N-[1-(3-bromophenyl)-3-azetidinyl]-, 1,1-dimethylethyl ester (CAS: 2044280-36-4)

Carbamic acid, N-[1-(3-bromophenyl)-3-azetidinyl]-, 1,1-dimethylethyl ester (CAS: 2044280-36-4) is a chemical compound of significant interest in the field of medicinal chemistry and drug discovery. This compound, characterized by its azetidine and bromophenyl moieties, has been the subject of recent studies due to its potential applications in the development of novel therapeutic agents. The presence of the bromophenyl group suggests its utility in cross-coupling reactions, while the azetidine ring offers a constrained scaffold that can enhance binding affinity and metabolic stability in drug candidates.

Recent research has focused on the synthesis and pharmacological evaluation of this compound. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its role as an intermediate in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs). The tert-butyl carbamate group in the compound serves as a protecting group, which can be selectively deprotected to yield reactive intermediates for further derivatization. This versatility makes it a valuable building block in the construction of complex molecules with potential therapeutic applications.

In addition to its synthetic utility, Carbamic acid, N-[1-(3-bromophenyl)-3-azetidinyl]-, 1,1-dimethylethyl ester has been investigated for its biological activity. Preliminary in vitro studies have shown that derivatives of this compound exhibit moderate inhibitory activity against certain kinases involved in inflammatory pathways. These findings suggest its potential as a lead compound for the development of anti-inflammatory agents. However, further optimization and in vivo studies are required to fully elucidate its therapeutic potential and pharmacokinetic properties.

The compound's stability and reactivity have also been explored in recent computational studies. Density functional theory (DFT) calculations have provided insights into its conformational preferences and electronic properties, which are critical for understanding its behavior in synthetic and biological contexts. These computational analyses complement experimental data and aid in the rational design of more effective derivatives.

Despite these promising developments, challenges remain in the scalable synthesis and purification of Carbamic acid, N-[1-(3-bromophenyl)-3-azetidinyl]-, 1,1-dimethylethyl ester. Recent advancements in flow chemistry and catalytic methods offer potential solutions to these challenges, enabling more efficient and sustainable production of this compound and its derivatives. Future research directions may include the exploration of its applications in targeted drug delivery and the development of bifunctional molecules for combination therapies.

In conclusion, Carbamic acid, N-[1-(3-bromophenyl)-3-azetidinyl]-, 1,1-dimethylethyl ester (CAS: 2044280-36-4) represents a versatile and promising scaffold in medicinal chemistry. Its synthetic accessibility, combined with its potential biological activity, makes it a valuable tool for drug discovery. Continued research efforts are expected to uncover new applications and optimize its properties for therapeutic use.

Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD